Cas no 2172048-48-3 (2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid)

• Product Name: 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid
• CAS No: 2172048-48-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6395052
• PubChem ID: 165804169
• Update Time: 2025-07-23

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1510760
• 2172048-48-3
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-18(14-15-25(31)30-24-13-7-8-16-28(24,2)26(32)33)29-27(34)35-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23-24H,7-8,13-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： RLHNGCDPZDTXSJ-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCCC1NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid

Introduction to 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic Acid (CAS No. 2172048-48-3)

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid, identified by its CAS number 2172048-48-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the development of novel drugs targeting complex biological pathways.

The molecular structure of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid is characterized by a cyclohexane core substituted with an amino group and a carboxylic acid moiety, further functionalized with a pentanamido side chain and a fluorenylmethoxy carbonyl group. This intricate arrangement of functional groups imparts unique chemical and biological properties, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of molecules that can modulate protein-protein interactions and enzyme activities. The presence of the fluorenylmethoxy carbonyl group in this compound suggests potential applications in the design of protease inhibitors, which are critical for treating a wide range of diseases, including cancer and infectious disorders. Additionally, the pentanamido side chain may contribute to favorable pharmacokinetic properties, such as enhanced solubility and bioavailability.

One of the most compelling aspects of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid is its potential as a tool compound in academic research. Its well-defined structure and functional groups make it an excellent candidate for use in biochemical assays and structure-based drug design studies. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes involved in metabolic pathways and signal transduction cascades.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The incorporation of a fluorenylmethoxy moiety into the molecular framework of this compound not only improves its chemical stability but also allows for fine-tuning of its biological activity through structural modifications. This has opened up new avenues for designing next-generation therapeutics with improved efficacy and reduced side effects.

The carboxylic acid group at the terminus of the cyclohexane ring provides another layer of functionality that can be exploited for further derivatization. This group can be used to link other pharmacophores or to form esters and amides, expanding the chemical diversity of derivatives derived from this core structure. Such modifications are crucial for optimizing drug-like properties, including pharmacokinetics, pharmacodynamics, and target specificity.

In the context of drug discovery, 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid serves as a versatile building block for generating libraries of compounds with diverse biological activities. High-throughput screening (HTS) campaigns have been conducted using derivatives of this molecule to identify lead compounds for further development. The results from these screens have provided valuable insights into the structure-activity relationships (SAR) governing its interactions with biological targets.

The synthesis of this compound involves multi-step organic transformations, showcasing the expertise required in synthetic chemistry. Key steps include the introduction of protective groups on reactive sites, such as the amino and carboxylic acid functionalities, followed by selective deprotection under controlled conditions. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for downstream applications in drug development.

The biocompatibility and low toxicity profile of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid make it an attractive candidate for preclinical studies. Preclinical models have been employed to assess its potential therapeutic effects across various disease models, including inflammation, neurodegeneration, and cancer. Preliminary results suggest that this compound exhibits significant promise as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways.

The role of computational chemistry in understanding the behavior of complex molecules like this one cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interaction modes between this compound and its target proteins. These predictions guide experimental efforts by providing insights into how structural modifications can enhance binding potency and selectivity.

The future prospects for 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid are vast, with ongoing research exploring new synthetic routes and applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical candidates. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.